![molecular formula C33H26ClN3 B3028017 2-chloro-4,6-bis(9,9-dimethyl-9H-fluoren-2yl)-1,3,5-Triazine CAS No. 1459162-69-6](/img/structure/B3028017.png)
2-chloro-4,6-bis(9,9-dimethyl-9H-fluoren-2yl)-1,3,5-Triazine
Overview
Description
2-Chloro-4,6-bis(9,9-dimethyl-9H-fluoren-2yl)-1,3,5-Triazine, also known as CFT, is a novel synthetic compound with a wide range of applications in the scientific research field. CFT is a heterocyclic compound composed of a nitrogen atom, two chlorine atoms, and three benzene rings, with a molecular formula of C17H13Cl2N3. It is a white to off-white powder with a melting point of 174-176°C and a solubility of 0.06 g/L in water. CFT has been studied for its potential in a variety of applications, including drug delivery, fluorescence imaging, and photodynamic therapy.
Scientific Research Applications
1. Application in Organic Light-Emitting Diodes (OLEDs)
Novel compounds utilizing 1,3,5-triazine, such as 2-chloro-4,6-bis(9,9-dimethyl-9H-fluoren-2yl)-1,3,5-Triazine, have been synthesized and characterized for their use in green phosphorescent organic light-emitting diodes (PhOLEDs). These materials exhibit excellent thermal properties, suitable energy levels, and high triplet energy, making them promising for high-performance PhOLEDs (Guichen et al., 2021).
2. Synthesis of Polyamides
A study reported the synthesis of new polyamides containing s-triazine rings and fluorene “cardo” groups. These polyamides are characterized by good solubility in polar solvents and the ability to form transparent, tough, and flexible films, indicating potential applications in material science (Sagar et al., 2001).
3. Potential in Antitumor Agents
The synthesis of isotopomers of pentamethylmelamine, an experimental anticancer agent, involved treatment of 2-chloro-4,6-(dimethylamino)-1,3,5-triazine. This suggests a potential application in developing antitumor drugs (Ferrer et al., 2002).
4. Attachment of Sugar Residues to Cytotoxic Triazines
Research involving the interaction of 2-chloro-4,6-bis(dimethylamino)-1,3,5-triazine with amine nucleophiles led to high yields of substituted 2-amino-1,3,5-triazines. This method could be significant for attaching sugar residues to cytotoxic triazines, opening avenues in medicinal chemistry (Simmonds & Stevens, 1982).
5. Two-Photon Absorbing Liquids
In a study, novel two-photon absorbing (TPA) chromophores with 1,3,5-triazine as the core were synthesized. This demonstrates the potential of such compounds in applications like nonlinear optics and photonics (Kannan et al., 2004).
Properties
IUPAC Name |
2-chloro-4,6-bis(9,9-dimethylfluoren-2-yl)-1,3,5-triazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H26ClN3/c1-32(2)25-11-7-5-9-21(25)23-15-13-19(17-27(23)32)29-35-30(37-31(34)36-29)20-14-16-24-22-10-6-8-12-26(22)33(3,4)28(24)18-20/h5-18H,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWUDDQHIVQUKTC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2=CC=CC=C2C3=C1C=C(C=C3)C4=NC(=NC(=N4)Cl)C5=CC6=C(C=C5)C7=CC=CC=C7C6(C)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H26ClN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
500.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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